Cas no 189575-69-7 (1,1'-Biphenyl, 2-nitro-4'-(trifluoromethyl)-)

1,1'-Biphenyl, 2-nitro-4'-(trifluoromethyl)- structure
189575-69-7 structure
Product Name:1,1'-Biphenyl, 2-nitro-4'-(trifluoromethyl)-
CAS No:189575-69-7
MF:C13H8F3NO2
MW:267.203333854675
CID:1384306
PubChem ID:22625277
Update Time:2025-04-20

1,1'-Biphenyl, 2-nitro-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2-nitro-4'-(trifluoromethyl)-
    • 1-nitro-2-[4-(trifluoromethyl)phenyl]benzene
    • 189575-69-7
    • MZPWTCFOXPDZBH-UHFFFAOYSA-N
    • DTXSID80627057
    • 2-Nitro-4'-(trifluoromethyl)-1,1'-biphenyl
    • SCHEMBL2965327
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)10-7-5-9(6-8-10)11-3-1-2-4-12(11)17(18)19/h1-8H
    • InChI Key: MZPWTCFOXPDZBH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=CC=CC=1[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 267.05074
  • Monoisotopic Mass: 267.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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